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Compound of Interest

Compound Name: YO-PRO-3

Cat. No.: B15552239 Get Quote

This guide provides essential, immediate safety and logistical information for the proper

handling and disposal of YO-PRO-3, a fluorescent nucleic acid stain. Adherence to these

procedures is critical for ensuring personnel safety and maintaining a secure laboratory

environment. This document is intended for researchers, scientists, and drug development

professionals.

YO-PRO-3 is a valuable tool in cellular imaging and analysis; however, as a nucleic acid

intercalating agent, it must be handled with care to prevent potential exposure.[1] Furthermore,

it is commonly supplied in a dimethyl sulfoxide (DMSO) solution, a solvent known for its ability

to rapidly penetrate the skin, carrying dissolved substances with it.[1] Therefore, stringent

safety measures are imperative.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following table summarizes

the required PPE for handling YO-PRO-3 in a DMSO solution.[1]
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Butyl rubber or Neoprene

recommended). Double

gloving is recommended.[1]

Standard nitrile gloves can

degrade when exposed to

DMSO. Butyl rubber or

neoprene offer superior

protection against DMSO

penetration. Double gloving

provides an additional barrier

and allows for safe removal of

the outer glove if

contamination occurs.[1]

Eye Protection
Safety goggles or a face

shield.[1]

Protects against splashes and

aerosols of the YO-PRO-3

solution.[1]

Body Protection
A fully buttoned laboratory

coat.[1]

Prevents contamination of

personal clothing.[1]

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood.[1]

YO-PRO-3 is typically supplied

in a low-volatility DMSO

solution. However, a risk

assessment should be

performed for large-scale use

or if aerosolization is possible.

[1]

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of YO-PRO-3 is the

foundation of its safe handling and disposal.
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Property Value Source

Chemical Name YO-PRO-3 Iodide [2]

Molecular Formula C26H31I2N3S [2]

Appearance Liquid (as solution) or Solid [2]

Excitation/Emission Maxima 612 nm / 631 nm [2]

Storage Temperature
-5°C to -30°C, protect from

light
[2][3][4]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[2]

Hazardous Decomposition
May decompose and emit toxic

fumes under fire conditions
[2]

Operational Plan: Safe Handling Workflow
A systematic approach to handling YO-PRO-3 is crucial for minimizing risk. The following

workflow outlines the key steps for safe handling and disposal.[1]
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Receiving & Storage

Preparation

Handling & Use

Waste Disposal

Inspect package for damage

Store at -20°C, protected from light

Don appropriate PPE

Work in a chemical fume hood

Thaw vial at room temperature

Vortex briefly to mix

Use dedicated, calibrated pipettes

Have spill kit readily available

Collect all contaminated waste

Use a dedicated, labeled hazardous waste container

Follow institutional chemical waste disposal procedures

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of YO-PRO-3.
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Disposal Plan
Proper disposal of YO-PRO-3 and all contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.[1] Under no circumstances

should it be disposed of down the sink.[2]

Waste Segregation and Collection
Liquid Waste: All solutions containing YO-PRO-3, including unused stock, working solutions,

and contaminated buffers, should be collected in a designated, leak-proof, and clearly

labeled hazardous waste container.[1][2] The label should include "YO-PRO-3", "DMSO",

and the appropriate hazard symbols.[1]

Solid Waste: All materials that have come into contact with YO-PRO-3, such as pipette tips,

tubes, gloves, and bench paper, must be considered contaminated solid waste.[1] These

items should be collected in a separate, clearly labeled hazardous waste bag or container.[1]

[2]

Disposal Procedure
Consult Institutional Guidelines: Always follow your institution's specific chemical waste

disposal procedures.[1][2] The Environmental Health and Safety (EHS) office can provide

detailed guidance.[1]

Do Not Pour Down the Drain: YO-PRO-3 and DMSO should never be disposed of down the

sink.[1][2]

Waste Pickup: Arrange for the pickup of the hazardous waste containers by the institutional

EHS department or a licensed hazardous waste disposal company.[1]

Emergency Procedures: Spill and Exposure
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Spill Response

Personnel Exposure

Evacuate area

Alert others

Don appropriate PPE

Contain spill with absorbent material

Collect waste in hazardous container

Decontaminate area

Seek medical attention

Skin Contact

Remove contaminated clothing

Wash area with soap and water

Eye Contact

Flush eyes with water for 15 mins

Inhalation

Move to fresh air

Click to download full resolution via product page

Caption: Emergency procedures for YO-PRO-3 spill or exposure.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely utilize YO-PRO-3 in their work, contributing to scientific advancement while prioritizing

personal and environmental safety.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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